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Compound of Interest

Compound Name: UNC2250

Cat. No.: B611993 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

UNC2250 is a potent and highly selective small molecule inhibitor of Mer receptor tyrosine

kinase (MerTK) with an IC50 of 1.7 nM.[1][2][3] It demonstrates significant selectivity over other

TAM family kinases, Axl and Tyro3.[1][2][3] MerTK is a proto-oncogene that is aberrantly

expressed in various malignancies, playing a crucial role in promoting cell proliferation,

survival, and resistance to apoptosis.[4][5] UNC2250 effectively inhibits MerTK phosphorylation

and its downstream signaling pathways, such as PI3K/AKT and p38, leading to reduced colony

formation and induction of apoptosis in cancer cells.[1][4][6] Proper preparation of UNC2250
stock solutions is critical for ensuring experimental reproducibility and accuracy. Dimethyl

sulfoxide (DMSO) is the recommended solvent for UNC2250; however, careful handling is

required due to its hygroscopic nature.[1][2][7]

Quantitative Data Summary
The physicochemical properties and solubility of UNC2250 are summarized below. Note that

solubility can vary slightly between batches.
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Parameter Value Reference

Molecular Weight 440.58 g/mol [1][2]

Molecular Formula C₂₄H₃₆N₆O₂ [1][2]

CAS Number 1493694-70-4 [1][2]

Solubility in DMSO
2 mg/mL (4.53 mM) to ≥ 10

mg/mL (22.70 mM)
[1][2]

Appearance Light yellow to yellow solid [2]

Storage (Powder) 3 years at -20°C [2]

Storage (Stock Solution)
1-2 years at -80°C; 1 year at

-20°C
[1][2]

Note: The reported solubility in DMSO varies between suppliers. It is crucial to use fresh,

anhydrous (low moisture) DMSO, as its hygroscopic nature can significantly reduce the

solubility of UNC2250.[1][2][7]

Experimental Protocol: Preparing a 10 mM UNC2250
Stock Solution
This protocol provides a detailed method for preparing a 10 mM stock solution of UNC2250 in

DMSO.

Materials

UNC2250 powder (CAS: 1493694-70-4)

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials (polypropylene)

Analytical balance

Pipettes and sterile filter tips
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Vortex mixer

Sonicator (optional)

Workflow Diagram
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Caption: Workflow for UNC2250 stock solution preparation.
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Procedure

Preparation:

Allow the UNC2250 powder vial and the sealed bottle of anhydrous DMSO to equilibrate

to room temperature before opening to prevent moisture condensation.

Calculate the mass of UNC2250 required. For example, to prepare 1 mL of a 10 mM stock

solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 440.58 g/mol × 1000 mg/g = 4.406 mg

Weighing:

Carefully weigh the calculated amount of UNC2250 powder using an analytical balance

and place it into a sterile microcentrifuge tube.

Dissolution:

Add the calculated volume of anhydrous DMSO to the tube containing the UNC2250
powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. The solution should be clear.

If dissolution is slow or particulates are observed, briefly sonicate the tube in a water bath

until the solution is clear.[2]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile polypropylene tubes or cryogenic vials.

[1][2]

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[2]

Application Notes and Best Practices
DMSO Quality: The use of fresh, high-purity, anhydrous DMSO is critical. DMSO is highly

hygroscopic and readily absorbs atmospheric water, which can significantly decrease the

solubility of compounds like UNC2250 and may promote degradation over time.[1][7]

Safety Precautions: UNC2250 is a bioactive compound. Standard laboratory safety

practices, including wearing gloves, safety glasses, and a lab coat, should be followed.

Handle DMSO with care, as it can facilitate the absorption of substances through the skin. All

handling should be performed in a chemical fume hood.

Working Solutions: Prepare fresh working solutions for experiments by diluting the frozen

stock solution in the appropriate cell culture medium or assay buffer. Note that UNC2250 is

insoluble in water and ethanol.[1] Due to the potential for off-target effects, the final

concentration of DMSO in cell-based assays should be kept low, typically below 0.1% (v/v).

[8]

Stability: Stock solutions of UNC2250 in DMSO are stable for at least one year when stored

at -80°C and aliquoted to prevent freeze-thaw cycles.[1][2] If any precipitation is observed

upon thawing, warm the solution to room temperature and vortex or sonicate to redissolve.

UNC2250 Signaling Pathway
UNC2250 exerts its biological effects by inhibiting the autophosphorylation of the MerTK

receptor, thereby blocking downstream pro-survival and proliferative signaling cascades.
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Caption: UNC2250 inhibits the MerTK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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